![molecular formula C17H23N5OS B5205907 N-ethyl-N-[(1-methyl-1H-imidazol-2-yl)methyl]-6-(4-thiomorpholinyl)nicotinamide](/img/structure/B5205907.png)
N-ethyl-N-[(1-methyl-1H-imidazol-2-yl)methyl]-6-(4-thiomorpholinyl)nicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-ethyl-N-[(1-methyl-1H-imidazol-2-yl)methyl]-6-(4-thiomorpholinyl)nicotinamide, also known as EHT 1864, is a small molecule inhibitor that has been developed for scientific research applications. It has been shown to have potential therapeutic effects in cancer and other diseases by inhibiting the activity of Rho GTPases, which are involved in cell signaling and cytoskeletal dynamics.
Mechanism of Action
N-ethyl-N-[(1-methyl-1H-imidazol-2-yl)methyl]-6-(4-thiomorpholinyl)nicotinamide 1864 works by specifically inhibiting the activity of Rho GTPases, which are involved in regulating cellular processes such as actin cytoskeleton dynamics, cell adhesion, and migration. By inhibiting Rho GTPase activity, N-ethyl-N-[(1-methyl-1H-imidazol-2-yl)methyl]-6-(4-thiomorpholinyl)nicotinamide 1864 can disrupt these processes and potentially inhibit the growth and spread of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that N-ethyl-N-[(1-methyl-1H-imidazol-2-yl)methyl]-6-(4-thiomorpholinyl)nicotinamide 1864 can have a variety of biochemical and physiological effects, depending on the specific cell type and context. These effects may include changes in cell morphology, decreased cell migration and invasion, and altered gene expression patterns.
Advantages and Limitations for Lab Experiments
One advantage of N-ethyl-N-[(1-methyl-1H-imidazol-2-yl)methyl]-6-(4-thiomorpholinyl)nicotinamide 1864 is that it is a specific inhibitor of Rho GTPases, which allows for targeted manipulation of these proteins in cellular processes. However, one limitation is that it may have off-target effects on other proteins or pathways, which can complicate interpretation of experimental results.
Future Directions
There are many potential future directions for research involving N-ethyl-N-[(1-methyl-1H-imidazol-2-yl)methyl]-6-(4-thiomorpholinyl)nicotinamide 1864 and Rho GTPases. Some of these include:
- Investigating the potential therapeutic effects of Rho GTPase inhibition in specific types of cancer or other diseases
- Developing more specific inhibitors of Rho GTPases to minimize off-target effects
- Studying the role of Rho GTPases in other cellular processes beyond migration and invasion
- Investigating the potential for combination therapies involving Rho GTPase inhibitors and other drugs or treatments.
Synthesis Methods
N-ethyl-N-[(1-methyl-1H-imidazol-2-yl)methyl]-6-(4-thiomorpholinyl)nicotinamide 1864 can be synthesized through a multi-step process involving the reaction of various chemical reagents. The exact process is beyond the scope of this paper, but it has been described in detail in scientific literature.
Scientific Research Applications
N-ethyl-N-[(1-methyl-1H-imidazol-2-yl)methyl]-6-(4-thiomorpholinyl)nicotinamide 1864 has been widely used in scientific research to study the role of Rho GTPases in cellular processes such as migration, invasion, and proliferation. It has also been used to investigate the potential therapeutic effects of Rho GTPase inhibition in various diseases, including cancer, cardiovascular disease, and neurological disorders.
properties
IUPAC Name |
N-ethyl-N-[(1-methylimidazol-2-yl)methyl]-6-thiomorpholin-4-ylpyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N5OS/c1-3-21(13-16-18-6-7-20(16)2)17(23)14-4-5-15(19-12-14)22-8-10-24-11-9-22/h4-7,12H,3,8-11,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUSZSVQWTQFZND-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1=NC=CN1C)C(=O)C2=CN=C(C=C2)N3CCSCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-ethyl-N-[(1-methyl-1H-imidazol-2-yl)methyl]-6-(4-thiomorpholinyl)nicotinamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.